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Compound of Interest

Compound Name:
2-Dimethylamino-propionic acid

hydrochloride

CAS No.: 16708-13-7

Cat. No.: B1146412

Get Quote

Introduction: Understanding the Solute
2-Dimethylamino-propionic acid hydrochloride, also known as N,N-Dimethylalanine

hydrochloride, is a derivative of the amino acid alanine. As a hydrochloride salt of a tertiary

amine, its physicochemical properties are dictated by the protonated amine group, which

imparts significant polarity and a propensity for aqueous solubility.[1] The presence of the

carboxyl group and the relatively small aliphatic structure further influences its behavior in

various solvent systems.

These application notes provide a comprehensive, experience-driven guide for the effective

dissolution of 2-Dimethylamino-propionic acid hydrochloride. The protocols herein are

designed for researchers in drug development and chemical synthesis, emphasizing the

rationale behind solvent selection and handling procedures to ensure solution integrity, stability,

and suitability for downstream applications.
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Property Value / Observation Source / Rationale

Molecular Formula C₅H₁₁NO₂·HCl PubChem[2]

Molecular Weight 153.61 g/mol TCI Chemicals

Appearance
White to off-white crystalline

solid or powder
TCI Chemicals

Form Hydrochloride Salt Chemical structure

Key Functional Groups
Tertiary Amine (protonated),

Carboxylic Acid
Chemical structure

Predicted Solubility
High in polar protic solvents

(e.g., Water, Ethanol)

General principle for amine

hydrochloride salts[1]

Hygroscopicity Expected to be hygroscopic
Common characteristic of

soluble salts[3]

Core Directive: A First-Principles Approach to
Dissolution
Given that 2-Dimethylamino-propionic acid hydrochloride is not a widely documented

compound with standardized dissolution protocols, a systematic, first-principles approach is

required. The strategy is to begin with the most probable solvent based on chemical structure

and progressively move to more complex systems if necessary. The primary assumption,

grounded in chemical theory, is that as a hydrochloride salt, the compound will behave as an

ionic species and dissolve readily in polar protic solvents.[1][4]

The following workflow diagram outlines the decision-making process for solvent selection and

optimization.
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Preparation & Safety

Dissolution Protocol

Troubleshooting

Final Steps

Review MSDS & 
Wear Appropriate PPE

Weigh Compound in 
Low-Humidity Environment

Select Primary Solvent:
Deionized Water

Add Solvent to Solid
(Target 90% of Final Volume)

Mix at Room Temp
(Vortex / Stir)

Observe Solubility

Fully Dissolved?

Apply Gentle Heat
(30-40°C Water Bath)

No

Cool to Room Temp

Yes

Sonicate
(5-15 min cycles)QS to Final Volume

Sterile Filter (0.22 µm)
if required

Store Solution Appropriately

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. spectroscopyonline.com [spectroscopyonline.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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